2-Chloro-N-(phenanthridin-6-ylmethyl)acetamide

• Molecular Formula: C16H13ClN2O
• Molecular Weight: 284.74 g/mol
• IUPAC Name: 2-chloro-N-(phenanthridin-6-ylmethyl)acetamide
• InChI: InChI=1S/C16H13ClN2O/c17-9-16(20)18-10-15-13-7-2-1-5-11(13)12-6-3-4-8-14(12)19-15/h1-8H,9-10H2,(H,18,20)
• InChI Key: GWSFWQVGILXLSE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C3=CC=CC=C3N=C2CNC(=O)CCl

Description

2-Chloro-N-(phenanthridin-6-ylmethyl)acetamide is a useful research compound. Its molecular formula is C16H13ClN2O and its molecular weight is 284.74 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Triethylamine (460 μL, 3.30 mmol), followed by a solution of chloroacetyl chloride (175 μL, 2.20 mmol) in CH2Cl2 (5 mL) were added dropwise over 5 minutes to a solution of the amine 8 (229 mg, 1.10 mmol) dissolved in CH2Cl2 (15 mL) at 0° C. The reaction mixture was then allowed to warm to ambient temperature and stirred for 2 hours. The solvent was removed under reduced pressure and the reaction crude purified via flash chromatography over silica eluting with a gradient of CH2Cl2 to 1% MeOH/99% CH2Cl2. Evaporation of the solvents under reduced pressure yielded the chloro 9 as an off-white solid (177 mg, 56.5% over three steps).